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Compound of Interest

Compound Name: Strychnine sulfate

Cat. No.: B1261131

Technical Support Center: Strychnine Sulfate
Microinfusion Studies

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to ensure the consistent and reliable delivery of strychnine sulfate in your
microinfusion experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of strychnine sulfate and what is the best solvent to use?

Al: Strychnine sulfate is moderately soluble in water. The solubility in water is approximately
2.9 g/100ml .[1] For in vivo studies, the recommended solvent is sterile, pyrogen-free
physiological saline (0.9% NacCl) or artificial cerebrospinal fluid (aCSF).[2] It is crucial to ensure
the strychnine sulfate is fully dissolved to prevent precipitation. The pH of a 1:100 solution of
strychnine sulfate is approximately 5.5.[3]

Q2: What are the known chemical incompatibilities of strychnine sulfate?

A2: Strychnine sulfate is incompatible with alkalis, alkali carbonates and bicarbonates,
benzoates, dichromates, bromides, iodides, tannic and picric acids, salicylates, borax, and gold
chloride.[4][5] It is also incompatible with strong oxidizing agents.[5] Contact with these
substances can lead to precipitation or degradation of the compound.
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Q3: How should I store my strychnine sulfate solution?

A3: Strychnine sulfate solutions should be protected from light.[4][5] It is recommended to
prepare solutions fresh for each experiment. If short-term storage is necessary, store at 2-8°C
and visually inspect for any precipitation before use.

Q4: Can | use solvents other than saline, like DMSO or ethanol, to dissolve strychnine sulfate
for use in an osmotic pump?

A4: The use of organic solvents with osmotic pumps, such as ALZET pumps, must be
approached with caution. High concentrations of solvents like ethanol can be incompatible with
the pump's reservoir material.[6] For ALZET pumps, it is recommended that the concentration
of ethanol not exceed 15%. It is essential to verify the compatibility of any solvent with the
specific model of your microinfusion pump.[6]

Q5: What are the different hydrate forms of strychnine sulfate and how do they affect my
experiment?

A5: Strychnine sulfate can exist in several hydrate forms, with the pentahydrate and
hexahydrate being common.[7][8] These different forms can have different stabilities depending
on the relative humidity and temperature.[7] While this may not significantly impact acute
studies, for long-term infusions, it is important to use a consistent source and batch of
strychnine sulfate and to control storage conditions to ensure consistent dosing.

Troubleshooting Guides

Issue 1: Inconsistent or No Drug Delivery
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Possible Cause

Troubleshooting Step

Air bubbles in the pump reservoir

Ensure the pump is filled completely, holding it
in an upright position and allowing air to escape
around the filling tube.[9] Verify correct filling as

per the manufacturer's instructions.[9]

Clogged cannula or tubing

Visually inspect the cannula and tubing for any
visible precipitate. If a clog is suspected, flush
the assembly with sterile water to check for
resistance.[10] Ensure the strychnine sulfate
solution is fully dissolved and filtered through a

0.22 pm filter before filling the pump.[9]

Incorrect pump priming

For studies requiring immediate drug delivery,
especially when using a catheter, priming the
pump is mandatory.[6] Place the filled pump in
sterile 0.9% saline at 37°C for the manufacturer-

recommended time before implantation.[11]

Pump failure

Verify the pump's flow rate before implantation
using an in-lab calibration check (see
Experimental Protocols). If the pump is not

delivering fluid at the expected rate, use a new

pump.

Issue 2: Precipitation of Strychnine Sulfate in the Solution or Cannula
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Possible Cause Troubleshooting Step

Do not exceed the solubility limit of strychnine
sulfate in your chosen solvent. Prepare a

Solution concentration is too high concentration that is well below the saturation
point at the experimental temperature (i.e.,
37°C).

Ensure the pH of your saline or aCSF is within a
physiological range (around 7.4). Although

pH of the solution is not optimal strychnine sulfate itself creates a slightly acidic
solution, significant deviations in the solvent pH

could affect solubility.

Ensure all glassware, tubing, and other
) o ) components of the microinfusion system are
Interaction with incompatible substances ] )
thoroughly cleaned and free of any incompatible

chemicals.[4][5]

Prepare the solution at room temperature and

ensure it remains stable at the physiological
Temperature fluctuations temperature of the animal (37°C).[6] A decrease

in temperature can reduce solubility and cause

precipitation.

Data Presentation

Table 1: Physical and Chemical Properties of Strychnine Sulfate
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Property Value Reference(s)
Molecular Formula Ca2H46N4OsS [1]
Molecular Weight 766.9 g/mol [1]

Colorless, odorless, bitter

Appearance crystals or white crystalline [1]
powder

Solubility in Water 2.9 g/100ml [1]

pH of 1:100 Solution ~5.5 [3]

- Alkalis, strong oxidizers,
Incompatibilities ] [41[5]
various salts (see FAQ 2)

Experimental Protocols

Protocol 1: Preparation of Strychnine Sulfate Solution for Microinfusion

Calculate the required concentration: Based on the desired dose, the animal's weight, and
the pump's flow rate, calculate the necessary concentration of strychnine sulfate. Always
use the lot-specific data for the pump’'s mean pumping rate provided by the manufacturer.[6]
[12]

Weigh the strychnine sulfate: Using a calibrated analytical balance, accurately weigh the
required amount of strychnine sulfate powder.

Dissolve in sterile saline: In a sterile container, dissolve the weighed strychnine sulfate in
the calculated volume of sterile 0.9% physiological saline or aCSF. Use a vortex mixer or
sonicator to ensure complete dissolution. Visually inspect the solution against a dark
background to confirm there are no undissolved particles.

Filter the solution: To ensure sterility and remove any potential micro-precipitates, filter the
solution through a 0.22 pum syringe filter into a sterile vial.[9]

Store appropriately: Use the solution immediately. If temporary storage is unavoidable, store
it protected from light at 2-8°C and re-inspect for precipitation before use.
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Protocol 2: Filling and Priming an Osmotic Microinfusion Pump (e.g., ALZET pump)

Maintain sterility: Perform all procedures in a sterile field (e.g., a laminar flow hood). Wear
sterile gloves, as skin oils can interfere with pump performance.[9]

Prepare the pump: Remove the flow moderator from the pump.

Fill the syringe: Draw the sterile-filtered strychnine sulfate solution into a syringe fitted with
the manufacturer-provided blunt-tipped filling tube. Ensure there are no air bubbles in the
syringe or tubing.[9]

Fill the pump: Hold the pump in an upright position. Insert the filling tube completely into the
pump until it reaches the bottom of the reservoir. Slowly inject the solution, allowing air to
escape. Stop when the solution appears at the pump outlet.[9]

Insert the flow moderator: While still holding the pump upright, slowly insert the flow
moderator until it is flush with the top of the pump. A small amount of fluid should be
displaced.[9]

Prime the pump: For immediate delivery, submerge the filled pump in a beaker of sterile
0.9% saline at 37°C for the duration specified by the manufacturer (typically at least 4-6
hours for many models).[11] If a catheter is attached, the end of the catheter can be kept out
of the saline.[11]

Protocol 3: In-Lab Verification of Microinfusion Pump Flow Rate

Prepare the pump: Fill the pump with the vehicle solution (e.g., sterile saline) as described in
Protocol 2.

Initial weight: Accurately weigh the filled and primed pump on a calibrated analytical balance.
Record this weight.

Incubate: Submerge the pump in a sealed container of sterile saline at 37°C.

Incubate for a set time: Allow the pump to operate for a defined period (e.g., 24 hours).
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o Final weight: After the incubation period, carefully dry the exterior of the pump and weigh it

again.

e Calculate the flow rate: The weight loss in grams is approximately equal to the volume
delivered in milliliters (assuming the density of the solution is close to 1 g/mL). Divide the
volume delivered by the incubation time to get the flow rate (e.g., in uL/hour). Compare this
to the manufacturer's specifications. This is a simplified gravimetric method.[13] For more
precise measurements, an infusion device analyzer can be used.[14]

Visualizations
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Caption: Strychnine competitively antagonizes glycine at its receptor, blocking inhibitory

neurotransmission.
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Caption: Standard workflow for an in vivo microinfusion study from preparation to data analysis.

Problem:
Inconsistent or No Delivery

Is there visible precipitate
in the solution or cannula?

Solution may be oversaturated
or contaminated. Remake solution,
ensure full dissolution, and filter.

Was the pump primed
correctly before implantation?

Delivery will be delayed.
For future studies, prime pump
per manufacturer's protocol.

Were air bubbles removed
during filling?

Air bubbles can cause
erratic delivery. Review and
refine pump filling technique.

Was flow rate verified
before implantation?

Possible pump malfunction.
Verify flow rate of a new pump
before starting next experiment.

Check for other surgical
or experimental complications.
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Caption: A decision tree to troubleshoot inconsistent delivery in microinfusion experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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